Cas no 97461-39-7 (tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate)

tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate structure
97461-39-7 structure
Product name:tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate
CAS No:97461-39-7
MF:C11H13NO5
MW:239.22462
CID:1988563
PubChem ID:93521

tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate
    • 97461-39-7
    • 5-Nitro-2-furylacrylic acid, t-butyl ester
    • 3-(5-Nitro-2-furanyl)-2-propenoic acid 1,1-dimethylethyl ester
    • CCRIS 5641
    • 5-Nitro-2-furanacrylic acid, 1,1-dimethylethyl ester
    • 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1,1-dimethylethyl ester
    • Inchi: InChI=1S/C11H13NO5/c1-11(2,3)17-10(13)7-5-8-4-6-9(16-8)12(14)15/h4-7H,1-3H3
    • InChI Key: MBWSTIVJDFXNEZ-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.079373
  • Monoisotopic Mass: 239.079373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 85.3

Experimental Properties

  • Density: 1.229
  • Boiling Point: 332.1°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.542

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